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  4. 5-Benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-Benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-Benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 330179-76-5
VCID: VC0429800
InChI: InChI=1S/C22H24N2O2S2/c1-14(2)11-24-20(25)18-16-10-22(3,4)26-12-17(16)28-19(18)23-21(24)27-13-15-8-6-5-7-9-15/h5-9H,1,10-13H2,2-4H3
SMILES: CC(=C)CN1C(=O)C2=C(N=C1SCC3=CC=CC=C3)SC4=C2CC(OC4)(C)C
Molecular Formula: C22H24N2O2S2
Molecular Weight: 412.6g/mol

5-Benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 330179-76-5

Main Products

VCID: VC0429800

Molecular Formula: C22H24N2O2S2

Molecular Weight: 412.6g/mol

5-Benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 330179-76-5

CAS No. 330179-76-5
Product Name 5-Benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C22H24N2O2S2
Molecular Weight 412.6g/mol
IUPAC Name 5-benzylsulfanyl-12,12-dimethyl-4-(2-methylprop-2-enyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C22H24N2O2S2/c1-14(2)11-24-20(25)18-16-10-22(3,4)26-12-17(16)28-19(18)23-21(24)27-13-15-8-6-5-7-9-15/h5-9H,1,10-13H2,2-4H3
Standard InChIKey MPBDGESGQYUKOI-UHFFFAOYSA-N
SMILES CC(=C)CN1C(=O)C2=C(N=C1SCC3=CC=CC=C3)SC4=C2CC(OC4)(C)C
Canonical SMILES CC(=C)CN1C(=O)C2=C(N=C1SCC3=CC=CC=C3)SC4=C2CC(OC4)(C)C
PubChem Compound 1068262
Last Modified Nov 11 2021
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